N-({1-[(5-ethylpyridin-2-yl)methyl]piperidin-4-yl}methyl)isonicotinamide

• IUPAC Name: N-[[1-[(5-ethylpyridin-2-yl)methyl]piperidin-4-yl]methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C20H26N4O/c1-2-16-3-4-19(22-13-16)15-24-11-7-17(8-12-24)14-23-20(25)18-5-9-21-10-6-18/h3-6,9-10,13,17H,2,7-8,11-12,14-15H2,1H3,(H,23,25)
• InChI Key: RLYIHJMLGQYWED-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)CN2CCC(CC2)CNC(=O)C3=CC=NC=C3
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol

Description

N-({1-[(5-ethylpyridin-2-yl)methyl]piperidin-4-yl}methyl)isonicotinamide, also known as EPPIM, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EPPIM is a piperidine-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-({1-[(5-ethylpyridin-2-yl)methyl]piperidin-4-yl}methyl)isonicotinamide is not fully understood. However, studies have shown that this compound inhibits the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. Inhibition of PARP leads to the accumulation of DNA damage, which can induce apoptosis in cancer cells. This compound has also been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, inhibits the replication of viruses, and reduces the production of pro-inflammatory cytokines. In addition, this compound has been found to induce apoptosis in cancer cells and reduce the production of reactive oxygen species (ROS). In vivo studies have shown that this compound has antitumor activity in xenograft models of cancer.

Advantages and Limitations for Lab Experiments

N-({1-[(5-ethylpyridin-2-yl)methyl]piperidin-4-yl}methyl)isonicotinamide has several advantages for lab experiments. It is a small molecule compound that is easy to synthesize and purify. In addition, this compound has been found to have a range of therapeutic applications, making it a promising candidate for drug development. However, there are also limitations to using this compound in lab experiments. This compound has low solubility in aqueous solutions, which can make it difficult to use in certain assays. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-({1-[(5-ethylpyridin-2-yl)methyl]piperidin-4-yl}methyl)isonicotinamide. One area of research is to further understand the mechanism of action of this compound. This can help to design more effective experiments to study its effects. Another area of research is to investigate the potential of this compound as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. In addition, research can be done to optimize the synthesis method of this compound to improve its yield and purity. Finally, research can be done to develop new derivatives of this compound with improved properties, such as increased solubility and potency.

Synthesis Methods

N-({1-[(5-ethylpyridin-2-yl)methyl]piperidin-4-yl}methyl)isonicotinamide has been synthesized using different methods, including a one-pot synthesis method, a microwave-assisted method, and a solid-phase synthesis method. The one-pot synthesis method involves the reaction of 5-ethyl-2-pyridinecarboxaldehyde with piperidine and isonicotinamide in the presence of a reducing agent. The microwave-assisted method involves the reaction of 5-ethyl-2-pyridinecarboxaldehyde with piperidine and isonicotinamide in the presence of a catalyst under microwave irradiation. The solid-phase synthesis method involves the use of a resin-bound intermediate that is reacted with piperidine and isonicotinamide to obtain this compound.

Scientific Research Applications

N-({1-[(5-ethylpyridin-2-yl)methyl]piperidin-4-yl}methyl)isonicotinamide has been found to have potential therapeutic applications, including as an anticancer agent, an antiviral agent, and an anti-inflammatory agent. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been found to inhibit the replication of the hepatitis C virus and the Zika virus. In addition, this compound has been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.